Cas no 2021320-07-8 (4-(1-methyl-1H-imidazol-4-yl)oxolan-3-ol)

• Product Name: 4-(1-methyl-1H-imidazol-4-yl)oxolan-3-ol
• CAS No: 2021320-07-8
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6316416
• PubChem ID: 165736294
• Update Time: 2025-05-23

4-(1-methyl-1H-imidazol-4-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-imidazol-4-yl)oxolan-3-ol
• 2021320-07-8
• EN300-1625193

• Inchi： 1S/C8H12N2O2/c1-10-2-7(9-5-10)6-3-12-4-8(6)11/h2,5-6,8,11H,3-4H2,1H3
• InChI Key： IKJUHCASUSVYKB-UHFFFAOYSA-N
• SMILES： O1CC(C(C2=CN(C)C=N2)C1)O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 47.3Ų

Additional information on 4-(1-methyl-1H-imidazol-4-yl)oxolan-3-ol

Introduction to 4-(1-methyl-1H-imidazol-4-yl)oxolan-3-ol (CAS No. 2021320-07-8)

4-(1-methyl-1H-imidazol-4-yl)oxolan-3-ol, also known by its CAS number 2021320-07-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxolanes and features a unique structural motif that includes a 1-methylimidazole moiety. The combination of these functional groups endows the molecule with a range of interesting biological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 4-(1-methyl-1H-imidazol-4-yl)oxolan-3-ol is characterized by a six-membered oxolane ring connected to a substituted imidazole group. The presence of the hydroxyl group at the C3 position of the oxolane ring and the methyl group at the C1 position of the imidazole ring are key features that contribute to its reactivity and biological activity. These structural elements have been shown to influence the compound's solubility, stability, and interactions with biological targets.

Recent studies have explored the potential therapeutic applications of 4-(1-methyl-1H-imidazol-4-yl)oxolan-3-ol. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to exhibit potent inhibitory effects on certain kinases, which are crucial enzymes in signal transduction pathways. This property makes it a potential candidate for the treatment of diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 4-(1-methyl-1H-imidazol-4-yl)oxolan-3-ol has also shown promise in modulating receptor-mediated signaling pathways. Research has demonstrated that it can interact with specific receptors, leading to downstream effects that may be beneficial in treating various conditions. For example, its ability to modulate G protein-coupled receptors (GPCRs) has been investigated for potential applications in neurodegenerative diseases and pain management.

The pharmacokinetic profile of 4-(1-methyl-1H-imidazol-4-yl)oxolan-3-ol is another important aspect that has been studied extensively. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its good oral bioavailability and low toxicity profile make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(1-methyl-1H-imidazol-4-yl)oxolan-3-ol in various disease models. Early results from phase I trials have indicated that it is well-tolerated by patients and shows promising therapeutic effects. These findings have paved the way for more advanced clinical studies to further investigate its potential as a novel therapeutic agent.

The synthesis of 4-(1-methyl-1H-imidazol-4-yl)oxolan-3-ol has also been optimized to improve yield and purity. Various synthetic routes have been developed, including multistep processes involving selective functional group manipulations and efficient coupling reactions. These advancements in synthetic chemistry have facilitated the large-scale production of the compound for both research and commercial purposes.

In conclusion, 4-(1-methyl-1H-imidazol-4-yloxolan)-3-o, with its unique chemical structure and promising biological activities, represents a significant advancement in the field of medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As more data becomes available from clinical trials, it is anticipated that this compound will play an important role in the development of novel treatments for a variety of diseases.